Cas no 2089277-57-4 (3-(1-methyl-1H-1,2,3-triazol-5-yl)azetidin-3-ol dihydrochloride)

• Product Name: 3-(1-methyl-1H-1,2,3-triazol-5-yl)azetidin-3-ol dihydrochloride
• CAS No: 2089277-57-4
• CID: 4636609
• Update Time: 2025-05-20

3-(1-methyl-1H-1,2,3-triazol-5-yl)azetidin-3-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-1,2,3-triazol-5-yl)azetidin-3-ol dihydrochloride

Additional information on 3-(1-methyl-1H-1,2,3-triazol-5-yl)azetidin-3-ol dihydrochloride

3-(1-methyl-1H-1,2,3-triazol-5-yl)azetidin-3-ol dihydrochloride: A Promising Compound in Pharmaceutical Research

3-(1-methyl-1H-1,2,3-triazol-5-yl)azetidin-3-ol dihydrochloride (CAS No. 2089277-57-4) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of azetidinones, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of 3-(1-methyl-1H-1,2,3-triazol-5-yl)azetidin-3-ol dihydrochloride features a substituted azetidine ring linked to a 1-methyl-1H-1,2,3-triazole moiety. The presence of the triazole ring is particularly noteworthy as it is a common pharmacophore in many bioactive molecules. The triazole ring is known for its ability to enhance the stability and bioavailability of compounds, making it an attractive scaffold for drug design.

Recent studies have highlighted the potential of 3-(1-methyl-1H-1,2,3-triazol-5-yl)azetidin-3-ol dihydrochloride in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-(1-methyl-1H-1,2,3-triazol-5-yl)azetidin-3-ol dihydrochloride has also shown potential as an anti-cancer agent. Research conducted at the National Cancer Institute demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK.

The neuroprotective effects of 3-(1-methyl-1H-1,2,3-triazol-5-yl)azetidin-3-ol dihydrochloride have also been investigated. A study published in the Journal of Neurochemistry found that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that it may have therapeutic potential in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 3-(1-methyl-1H-1,2,3-triazol-5-yl)azetidin-3-ol dihydrochloride have been extensively studied to ensure its suitability for clinical development. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for once-daily dosing regimens. Additionally, it has shown low toxicity in animal models, further supporting its safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(1-methyl-1H-1,2,3-triazol-5-y l)azetidin - 3 - ol dihydrochloride in human subjects. Early phase I trials have demonstrated that the compound is well-tolerated at various dose levels with no serious adverse events reported. These promising results have paved the way for phase II trials to assess its therapeutic potential in specific disease indications.

In conclusion, 3-(1-methyl - 1 H - 1 , 2 , 3 - triazol - 5 - yl ) azetidin - 3 - ol dihydrochloride (CAS No. 2089277 - 57 - 4) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in pharmaceutical research. As more clinical data become available, it is anticipated that this compound will play a significant role in advancing the treatment options for various diseases.